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Compound of Interest

Compound Name: 4-Nitrobenzanilide
CAS No.: 3460-11-5
Cat. No.: B1664616
Get Quote
. J

Executive Summary

4-Nitrobenzanilide (

-phenyl-4-nitrobenzamide) is a secondary amide featuring a nitro-substituted benzoyl moiety
linked to an aniline ring.[1][2][3] It serves as a critical intermediate in the synthesis of azo dyes,
pigments, and pharmaceutical scaffolds. Its electronic structure, characterized by the strong

electron-withdrawing nitro group on the acyl ring, imparts unique reactivity profiles compared to
its isomer, 4'-nitrobenzanilide (

-(4-nitrophenyl)benzamide). This guide provides a rigorous analysis of its physicochemical
properties, a validated Schotten-Baumann synthesis protocol, and its utility in drug
development.

Chemical Structure & Nomenclature

Precise nomenclature is vital due to the prevalence of isomers.

» Target Compound:4-Nitrobenzanilide (Nitro on the carbonyl/acid side).[1][2][4]
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o Systematic Name:ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline
ng-star-inserted">

-phenyl-4-nitrobenzamide.[1][2][3][5]
o CAS Registry Number: 3460-11-5.[1][2][3]
e Isomer (Often Confused):4'-Nitrobenzanilide (

-(4-nitrophenyl)benzamide, CAS 3393-96-2), where the nitro group is on the nitrogen-bearing
ring.[4][6][7][8]

Electronic Properties

The nitro group at the para position of the benzoyl ring acts as a strong electron-withdrawing
group (EWG) via both induction (-I) and resonance (-R).

o Carbonyl Electrophilicity: The EWG effect decreases electron density at the carbonyl carbon,
making it more susceptible to nucleophilic attack (e.g., hydrolysis) compared to unsubstituted
benzanilide.

o Amide Resonance: The planar amide bond exhibits restricted rotation (

partial double bond character).

Physicochemical Profile[1][3][4][6][8][9][10][11]
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Property Value Notes

Molecular Formula

Molecular Weight 242.23 g/mol
] ] Distinct from 4'-isomer (202—
Melting Point 210-212 °C
204 °C)
Appearance Yellowish crystalline powder
- Soluble in DMSO, DMF, hot )
Solubility Insoluble in water
Ethanol
LogP ~2.4 Moderate lipophilicity
pKa ~14-15 (Amide NH) Very weak acid

Synthesis Protocol: Schotten-Baumann Acylation

The most robust synthesis method is the Schotten-Baumann reaction, utilizing a biphasic
system to neutralize the acid byproduct immediately.

Reagents & Materials[4][6][9][10][11][14][15]

o Substrate: Aniline (1.0 equiv), freshly distilled.
¢ Acylating Agent: 4-Nitrobenzoyl chloride (1.1 equiv).
e Base: 10% Aqueous Sodium Hydroxide (NaOH) or Pyridine.

» Solvent: Dichloromethane (DCM) or Diethyl Ether.

Step-by-Step Methodology

e Preparation: Dissolve aniline (10 mmol) in 20 mL of 10% NaOH solution in a 100 mL round-
bottom flask.

» Addition: Cool the solution to 0-5 °C. Add 4-nitrobenzoyl chloride (11 mmol) dissolved in 10
mL DCM dropwise over 15 minutes with vigorous stirring.
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o Scientific Rationale: Low temperature prevents hydrolysis of the acid chloride before it
reacts with the amine. Vigorous stirring ensures mass transfer across the agueous/organic
interface.

e Reaction: Allow the mixture to warm to room temperature and stir for 1 hour. The product will
precipitate or remain in the organic layer depending on the solvent choice.

e Workup:

o If precipitate forms: Filter the solid, wash with water (to remove NaCl and excess base),
then wash with dilute HCI (to remove unreacted aniline).

o If dissolved: Separate the organic layer, wash with 1M HCI, then brine, dry over
, and evaporate.

 Purification: Recrystallize from hot ethanol to yield pale yellow needles.

Synthesis Workflow Diagram

Mix Condition: ‘ Nucleophilic Attack _ | Elimination of Cl- _| Washvzl kup Recrystallization _ | Product:

Reagents ;Ver;:o;/e Aniline) 41
Aniline + 4-Nitrobenzoyl Chloride 0-5°C, NaOH (aq), Vigorous Stirring [ Tetrahedral Adduct Water Wash (Remove Salts) (Solid Precipitate)

Click to download full resolution via product page
Caption: Schotten-Baumann synthesis workflow for 4-Nitrobenzanilide.

Reactivity & Functionalization

The nitro group serves as a "masked" amino group, allowing for further diversification.

Catalytic Reduction to 4-Aminobenzanilide

This is the primary transformation for drug development, converting the scaffold into a
nucleophilic building block.

e Reagents:
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(gas) or Hydrazine hydrate; Pd/C (10%) or Raney Nickel.

¢ Solvent: Ethanol or Methanol.

e Mechanism: Heterogeneous catalysis involves adsorption of the nitro group onto the metal
surface, sequential transfer of hydride equivalents, and elimination of water.

o Application: The resulting 4-aminobenzanilide is a precursor for polyamides and azo dyes.
Hydrolysis
Under strong acidic (

, reflux) or basic (
, reflux) conditions, the amide bond cleaves.

» Kinetics: Hydrolysis is faster than benzanilide due to the electron-withdrawing 4-nitro group
destabilizing the amide bond ground state relative to the transition state.

Reaction Pathway Diagram|[5]

4-Nitrobenzanilide
(Scaffold)

Reduction
(H2, Pd/C)

Hydrolysis
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4-Aminobenzanilide 4-Nitrobenzoic Acid
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Click to download full resolution via product page

Caption: Primary reaction pathways: Nitro reduction and Amide hydrolysis.
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Pharmaceutical Applications

In drug discovery, 4-Nitrobenzanilide acts as a privileged scaffold and a metabolic probe.

o Metabolic Stability Testing: Used to study amidase activity. The rate of hydrolysis provides
insight into the active site sterics and electronics of hydrolytic enzymes.

e Pro-drug Design: The nitro group can be reduced in vivo by nitroreductases to the amine,
which can then conjugate with glucuronides or act as a DNA alkylator (if further
functionalized).

o Antibacterial Agents: Derivatives of nitrobenzanilides have shown activity against Gram-
positive bacteria by inhibiting bacterial cell division proteins (FtsZ), though the 4-nitro
analogue is often a starting point for SAR (Structure-Activity Relationship) optimization.

Safety & Handling (MSDS Summary)

o Health Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).

o Handling: Use in a fume hood. Wear nitrile gloves and safety goggles.

o Storage: Store in a cool, dry place. Stable under standard conditions but avoid strong
oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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